N-(2,3-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(2,3-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C24H27N3O5/c1-29-19-11-10-16(15-21(19)31-3)22-18-8-6-12-26(18)13-14-27(22)24(28)25-17-7-5-9-20(30-2)23(17)32-4/h5-12,15,22H,13-14H2,1-4H3,(H,25,28)
• InChI Key: OVCIYPHBDIBDFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C3=CC=CN3CCN2C(=O)NC4=C(C(=CC=C4)OC)OC)OC
• Molecular Formula: C24H27N3O5
• Molecular Weight: 437.5 g/mol

Description

N-(2,3-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C24H27N3O5 and its molecular weight is 437.496. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research focused on the synthesis and reactivity of novel pyrrolo[1,2-a]pyrazine derivatives demonstrates the utility of such compounds as key starting materials for the synthesis of analogues of natural alkaloids. These heterocyclic compounds exhibit significant potential for further chemical transformations, suggesting a wide range of possible applications in drug development and synthetic chemistry (Voievudskyi et al., 2016).

Antimicrobial Activities

• The synthesis of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid derivatives and their evaluation for antimicrobial activities highlight the potential of pyrazole derivatives as antimicrobial agents. The study demonstrates that certain derivatives exhibit promising activity against both Gram-positive and Gram-negative bacteria, as well as yeasts, suggesting the relevance of such compounds in developing new antimicrobial agents (Şahan et al., 2013).

Cytotoxicity and Anticancer Applications

• Another study explored the synthesis, characterization, and in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives. This research provides insights into the potential anticancer applications of pyrazole derivatives, further underscoring the significance of such compounds in medicinal chemistry and oncology research (Hassan et al., 2014).